ML133 hydrochloride ML133 hydrochloride ML-133 is an inward-rectifier potassium channel 2 (Kir2) inhibitor (IC50s = 1.8, 2.8, 2,9, and 2.6 µM for Kir2.1, Kir2.2, Kir2.3, and Kir2.6, respectively). It is selective for Kir2 channels over Kir1.1 and Kir4.1 channels (IC50s = 33 and 76 µM, respectively). ML-133 (10 and 30 nmol/animal) prevents the development of dynamic, but not punctate, mechanical allodynia in a mouse model of spared nerve injury.
ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1. The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K
Brand Name: Vulcanchem
CAS No.: 1222781-70-5
VCID: VC0141811
InChI: InChI=1S/C19H19NO.ClH/c1-21-18-11-9-15(10-12-18)13-20-14-17-7-4-6-16-5-2-3-8-19(16)17;/h2-12,20H,13-14H2,1H3;1H
SMILES: COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl
Molecular Formula: C19H20ClNO
Molecular Weight: 313.8 g/mol

ML133 hydrochloride

CAS No.: 1222781-70-5

Cat. No.: VC0141811

Molecular Formula: C19H20ClNO

Molecular Weight: 313.8 g/mol

* For research use only. Not for human or veterinary use.

ML133 hydrochloride - 1222781-70-5

Specification

Description ML-133 is an inward-rectifier potassium channel 2 (Kir2) inhibitor (IC50s = 1.8, 2.8, 2,9, and 2.6 µM for Kir2.1, Kir2.2, Kir2.3, and Kir2.6, respectively). It is selective for Kir2 channels over Kir1.1 and Kir4.1 channels (IC50s = 33 and 76 µM, respectively). ML-133 (10 and 30 nmol/animal) prevents the development of dynamic, but not punctate, mechanical allodynia in a mouse model of spared nerve injury.
ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1. The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K
CAS No. 1222781-70-5
Molecular Formula C19H20ClNO
Molecular Weight 313.8 g/mol
IUPAC Name 1-(4-methoxyphenyl)-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride
Standard InChI InChI=1S/C19H19NO.ClH/c1-21-18-11-9-15(10-12-18)13-20-14-17-7-4-6-16-5-2-3-8-19(16)17;/h2-12,20H,13-14H2,1H3;1H
Standard InChI Key NGQIBUUFXDPHKT-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl
Canonical SMILES COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl

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